Cas no 2445-99-0 (Glutamic acid,3-propyl-)

• Product Name: Glutamic acid,3-propyl-
• CAS No: 2445-99-0
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 283911
• PubChem ID: 255939
• Update Time: 2025-04-19

Glutamic acid,3-propyl- Chemical and Physical Properties

Names and Identifiers

• Glutamic acid,3-propyl-
• (2S)-2-amino-3-propylpentanedioic acid
• 3-propylglutamic acid
• NSC82073
• DTXSID20947322
• NCIOpen2_000784
• 2445-99-0
• SCHEMBL14895463
• NSC-82073

• Inchi： 1S/C8H15NO4/c1-2-3-5(4-6(10)11)7(9)8(12)13/h5,7H,2-4,9H2,1H3,(H,10,11)(H,12,13)
• InChI Key： SJDAMSWTMYTHNO-UHFFFAOYSA-N
• SMILES： OC(C(C(CC(=O)O)CCC)N)=O

Computed Properties

• Exact Mass: 189.10015
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.62